Cas no 143483-49-2 (3'-O-(azidomethyl)-2',3'-dideoxyCytidine)

• Product Name: 3'-O-(azidomethyl)-2',3'-dideoxyCytidine
• CAS No: 143483-49-2
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 6973086
• PubChem ID: 22856323
• Update Time: 2025-08-13

3'-O-(azidomethyl)-2',3'-dideoxyCytidine Chemical and Physical Properties

Names and Identifiers

• 143483-49-2
• 3'-O-(azidomethyl)-2',3'-dideoxyCytidine

• Inchi： 1S/C10H14N6O3/c11-8-1-2-16(10(18)14-8)9-3-6(4-13-15-12)7(5-17)19-9/h1-2,6-7,9,17H,3-5H2,(H2,11,14,18)/t6-,7-,9-/m1/s1
• InChI Key： JBZIZLQRFKCGDK-ZXFLCMHBSA-N
• SMILES： O1[C@H](C[C@H](CN=[N+]=[N-])[C@H]1CO)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 266.11273833Da
• Monoisotopic Mass: 266.11273833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 103Ų